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Compound of Interest

Compound Name: SN-008

Cat. No.: B7382933 Get Quote

Disclaimer: The identifier "SN-008" is used for various chemical products with different

compositions and associated hazards. It is crucial to identify the specific product you are

working with by consulting the manufacturer's Safety Data Sheet (SDS) before proceeding with

any handling or disposal procedures. This guide provides disposal information for several

distinct products identified as "SN-008" in available documentation.

Section 1: Volatile Organic Compounds (VOCs) in
Soil - Low Level Sample (Product Code: SPEO-008L)
This product is identified as a highly flammable liquid and vapor that causes serious eye

irritation and may cause respiratory irritation or drowsiness.[1]

Quantitative Data
Property Value Source

Physical State Liquid [1]

Flammability Category 1 Flammable Liquid [1]

Eye Irritation Category 2 [1]

Target Organ Toxicity Category 1 (Single Exposure) [1]
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Disposal of this substance must be conducted in accordance with federal, state, and local

regulations.

Waste Identification: This material is considered hazardous waste due to its flammability.

Containerization:

Collect waste in a designated, properly labeled, and sealed container.

The container must be compatible with the chemical properties of the waste.

Label the container with the words "Hazardous Waste," the full chemical name(s),

concentration, and associated hazards (e.g., Flammable Liquid).[2]

Storage: Store the waste container in a well-ventilated, designated hazardous waste storage

area away from ignition sources. Keep the container tightly closed.[1]

Disposal: Dispose of the contents and container through an approved waste disposal plant.

[1] Do not dispose of this material down the drain or in regular trash.
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Caption: Disposal workflow for flammable liquid hazardous waste.

Section 2: Decolorizing Carbon (NUCHAR SN)
This product is a flammable solid that can be easily ignited and may cause respiratory tract

irritation.[3]

Quantitative Data
Property Value Source

Physical State Solid [3]

Flammability Flammable Solid [3]

Autoignition Temperature 230 °C (446 °F) [3]
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Disposal Protocol
Waste Identification: This material is a flammable solid and should be treated as hazardous

waste.

Containerization:

Vacuum or sweep up spilled material and place it into a suitable, labeled disposal

container.[3]

Avoid generating dust.[3]

Storage: Store the waste container in a cool, dry place away from heat, sparks, and open

flames. Keep the container tightly closed and away from oxidizing materials.[3]

Disposal: Arrange for disposal through a licensed hazardous waste disposal company.
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Caption: Decision logic for the disposal of flammable solid waste.

Section 3: Solder Wire (Loetdraht Trilence 08
SN100C)
This product is not classified as a hazardous substance or mixture according to the CLP

regulation.[4]
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Property Value Source

Physical State Solid [4]

Hazardous Classification Not classified [4]

Disposal Protocol
While not classified as hazardous, proper disposal is still recommended to minimize

environmental impact.

Waste Identification: Non-hazardous solid waste.

Containerization: Collect scrap solder wire in a designated container to prevent it from mixing

with other waste streams.

Disposal:

Recycling is the preferred method of disposal for solder dross and scrap. Contact a scrap

metal recycler that accepts solder.

If recycling is not feasible, dispose of it in the regular trash, unless local regulations

prohibit it.
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Caption: Recommended disposal workflow for non-hazardous solder wire.

Section 4: General Procedure for Unidentified "SN-
008"
If you have a product labeled "SN-008" and cannot identify its specific nature or locate the

SDS, treat it as hazardous waste until proven otherwise.

Assume Hazard: Handle the material with full personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat.

Isolate and Secure: Isolate the material in a well-ventilated area, away from incompatible

chemicals.

Label: Label the container clearly as "Caution: Unidentified Chemical Waste" and include any

known information.

Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)

department for guidance on identification and proper disposal procedures. Do not attempt to

dispose of the material without professional consultation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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